Cas no 1648864-65-6 (Tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate 1,1-dioxide)

• Product Name: Tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate 1,1-dioxide
• CAS No: 1648864-65-6
• MF: C₁₁H₂₁NO₅S
• MW: 279.353142499924
• CID: 4610555
• Update Time: 2023-08-10

Tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate 1,1-dioxide
• tert-butyl 2-(2-hydroxyethyl)-1,1-dioxo-1,4-thiazinane-4-carboxylate
• Z2785911900
• tert-butyl 2-(2-hydroxyethyl)-1,1-dioxo-thiomorpholine-4-carboxylate
• tert-butyl 2-(2-hydroxyethyl)-1,1-dioxo-1lambda6-thiomorpholine-4-carboxylate
• Tert-butyl 2-(2-hydroxyethyl)thiomorpholine-4-carboxylate 1,1-dioxide

• Inchi： 1S/C11H21NO5S/c1-11(2,3)17-10(14)12-5-7-18(15,16)9(8-12)4-6-13/h9,13H,4-8H2,1-3H3
• InChI Key： HSGKQKOQAGZFSJ-UHFFFAOYSA-N
• SMILES： S1(CCN(C(=O)OC(C)(C)C)CC1CCO)(=O)=O

Computed Properties

• Exact Mass: 279.114
• Monoisotopic Mass: 279.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Thiomorpholine carboxylic acids and derivatives